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Compound of Interest

Compound Name: (+-)-Sinactine

Cat. No.: B150600

The proper disposal of the chemical compound referred to as (+-)-Sinactine is complicated by
significant ambiguity in its chemical identity. Searches for this name have yielded conflicting
safety data and disposal instructions due to its association with multiple chemical structures,
including non-hazardous substances and others classified as toxic. To ensure the safety of
researchers, scientists, and drug development professionals, it is imperative to correctly identify
the specific chemical before proceeding with disposal.

The name "(+-)-Sinactine" has been linked to different chemical entities. One Safety Data
Sheet (SDS) associated with a similarly named product describes it as "2,6-Dihydroxypurine,”
which is not classified as a hazardous substance and for which no specific disposal procedures
are outlined. In stark contrast, searches using the chemical formula C20H21NO4, also
associated with a form of Sinactine, and the alternative name Papaverine Hydrochloride,
identify a substance that is "Toxic if swallowed" and must be disposed of as hazardous waste at
an approved waste disposal plant.[1][2][3] Adding to the confusion, the name
Tetrahydropalmatine has also been used in relation to Sinactine, with its corresponding SDS
indicating it is "Not a hazardous substance or mixture."

Due to these conflicting classifications, providing a single, definitive disposal procedure for "
(+-)-Sinactine" is not possible and could result in unsafe practices.

To ensure proper and safe disposal, users must first positively identify the chemical in their
possession. The most reliable method is to locate the CAS (Chemical Abstracts Service)
number on the product's container or in its accompanying documentation. Once the CAS
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number is known, the correct Safety Data Sheet can be obtained, which will provide specific
guidance on handling and disposal.

General Principles of Laboratory Chemical Disposal

In the absence of a definitive identification of (+-)-Sinactine, and as a matter of general
laboratory best practice, the following principles for the disposal of unknown or potentially
hazardous chemicals should be followed. These are based on guidelines from regulatory
bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and
Health Administration (OSHA).

All chemical waste must be disposed of in accordance with federal, state, and local regulations.
[4] Unused or unwanted chemicals should be treated as hazardous waste unless they are
definitively known to be non-hazardous.

On-site Waste Management and Segregation:

» Do not mix different chemical wastes. Mixing can cause unintended chemical reactions,
generating heat, toxic gases, or even explosions.

o Label all waste containers clearly. The label should include the chemical name (or "Unknown
Chemical Waste" if the identity is truly unknown), the date, and any known hazard
information.

o Store waste in appropriate, sealed containers. The containers should be compatible with the
chemical waste they hold.

Disposal Workflow for Unknown Chemicals:

The following diagram outlines a logical workflow for the handling and disposal of an
unidentified chemical like (+-)-Sinactine.

Caption: Logical workflow for the safe disposal of an unidentified laboratory chemical.

Quantitative Data on Related Compounds

The following table summarizes key hazard and disposal information for chemicals that have
been ambiguously associated with "(+-)-Sinactine." This data highlights the critical need for
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precise chemical identification.

. GHS Hazard Disposal
Chemical Name Formula )
Statements Recommendations
P501: Dispose of
Papaverine H302: Harmful if contents/container to
_ C20H21NO4 - HCI
Hydrochloride swallowed an approved waste

disposal plant.[1]

Dispose of in
) Not a hazardous ]
Tetrahydropalmatine C21H25N0O4 ) accordance with local
substance or mixture

regulations.
2,6-Dihydroxypurine Not a hazardous No specific disposal
) C5H4N402 _ -
(Xanthine) substance or mixture methods indicated.

It is the responsibility of the researcher to ensure that chemical waste is managed and
disposed of in a manner that is safe and compliant with all applicable regulations. If there is any
doubt about the identity of a chemical or the appropriate disposal method, contact your
institution's Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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